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Introduction: ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium
exchanger (NCX), a critical component in cellular calcium homeostasis.[1] Its efficacy in
modulating NCX activity has positioned it as a promising therapeutic candidate. However, a
crucial aspect of its preclinical evaluation is its selectivity profile against other ion channels to
anticipate potential off-target effects. This guide provides a comprehensive comparison of
ORM-10962's activity against a panel of key ion channels, supported by experimental data, to
aid researchers and drug development professionals in their assessment of this compound.

Unparalleled Selectivity for the Sodium-Calcium
Exchanger

ORM-10962 demonstrates exceptional selectivity for the NCX, with IC50 values of 55 nM for
the inward current and 67 nM for the outward current.[1][2] This high affinity for its primary
target is a key characteristic of its pharmacological profile. More importantly, extensive in vitro
studies have revealed that ORM-10962 exhibits minimal to no inhibitory activity against a broad
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range of other critical ion channels, even at concentrations significantly higher than its effective
dose for NCX inhibition.

Comparative Analysis of Off-Target lon Channel
Activity

To contextualize the selectivity of ORM-10962, the following table presents its inhibitory effects
on various ion channels at a concentration of 1 uM. For comparative purposes, the table also
includes the IC50 or Ki values of well-established, potent inhibitors for each respective channel.
This data starkly illustrates the superior selectivity of ORM-10962.
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Reference
. ORM-10962
lon Channel Specific o Reference Compound
. Activity (at 1
Family Channel M) Compound Potency
- (IC50/Ki)
Sodium No significant ) )
Navl.5 Lidocaine ~17-20 pM[3]
Channels effect[2]
Calcium No significant o
Cavl.2 (L-type) Nifedipine ~16-22 nM[4][5]
Channels effect[2]
Potassium No significant ]
hERG (Kv11.1) Astemizole ~0.9-4 nM[6][7]
Channels effect[2]
. : ~30-36 pM[8][9]
Kv1.3 Not specified Margatoxin
[10]
No significant
Kv1.5 (IKur) DPO-1 ~0.31 pM
effect[2]
) No significant )
Kir2.1 (IK1) Barium ~16-20 uM[11]
effect[2]
KCNQ2/3 (M- ~0.6 pM[12][13
Q273 ( Not specified XE-991 HMI12](13]
current) [14]
No significant
IKs - -
effect[2]
No significant
Ito - -
effect[2]
Funny Current No significant ) ~0.4-2.5 pM[16]
Other Ivabradine
(If/THCN4) effect[15] [17][18]

Na+/K+ Pump

No significant
effect[2]

Experimental Protocols for Selectivity Profiling

The determination of ion channel selectivity is a critical step in preclinical safety pharmacology.
The data presented here for ORM-10962 and reference compounds are typically generated

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://pubmed.ncbi.nlm.nih.gov/29958221/
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11033928/
https://www.researchgate.net/figure/Determination-of-Ca-v-12-current-IC-50-by-Nifedipine-in-PatchXpress-A-Time-course-of_fig4_24278797
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://www.medchemexpress.com/astemizole.html
https://www.rndsystems.com/products/astemizole_3489
https://www.biocrick.com/Margatoxin-BCC7709.html
https://hellobio.com/margatoxin.html
https://www.medchemexpress.com/margatoxin.html
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://academic.oup.com/cardiovascres/article/59/2/328/288769
https://www.medchemexpress.com/xe991.html
https://www.caymanchem.com/product/14582
https://www.selleckchem.com/products/xe991-dihydrochloride.html
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7000430/
https://www.researchgate.net/publication/7293412_Properties_of_ivabradine-induced_block_of_HCN1_and_HCN4_pacemaker_channels
https://pmc.ncbi.nlm.nih.gov/articles/PMC3537762/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0053132
https://www.physoc.org/abstracts/the-effect-of-a-novel-highly-selective-inhibitor-of-the-sodium-calcium-exchanger-ncx-on-cardiac-automaticity-and-arrhythmia-in-in-vitro-and-in-vivo-experiments/
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#orm-10962-a-profile-of-high-selectivity-against-off-target-ion-channels
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

using the following established methodologies:

Whole-Cell Patch-Clamp Electrophysiology: This is the gold-standard technique for
characterizing the effects of a compound on ion channel function.

o Cell Preparation: Stably transfected cell lines (e.g., HEK293 or CHO cells) expressing the
specific ion channel of interest are cultured and prepared for recording.

o Electrode and Solution Preparation: A glass micropipette with a tip diameter of 1-2 um is
filled with an internal solution that mimics the intracellular ionic composition. The external
solution is formulated to isolate the specific ionic current being measured.

e Gigaohm Seal Formation: The micropipette is brought into contact with the cell membrane,
and gentle suction is applied to form a high-resistance "gigaohm" seal.

» Whole-Cell Configuration: A brief pulse of suction is applied to rupture the cell membrane
under the pipette tip, establishing electrical and diffusive access to the cell's interior.

» Voltage Clamp and Data Acquisition: The membrane potential is clamped at a specific
holding potential, and voltage steps are applied to elicit ionic currents through the channels
of interest. These currents are recorded in the absence (control) and presence of various
concentrations of the test compound (e.g., ORM-10962).

o Data Analysis: The recorded currents are analyzed to determine the extent of inhibition by
the compound. Concentration-response curves are generated to calculate the IC50 value,
which is the concentration of the compound that inhibits 50% of the maximal current.

The following diagram illustrates the workflow for assessing the selectivity of a compound like
ORM-10962 against a panel of ion channels using the patch-clamp technique.
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Caption: A flowchart of the whole-cell patch-clamp workflow.
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Conclusion

The comprehensive selectivity profiling of ORM-10962 demonstrates its remarkable specificity
for the sodium-calcium exchanger. Its lack of significant activity against a wide array of other
critical ion channels, particularly at concentrations well above its therapeutic range for NCX
inhibition, underscores its favorable safety profile. This high degree of selectivity minimizes the
potential for off-target effects, making ORM-10962 a highly promising candidate for further
therapeutic development. The data presented in this guide provides a solid foundation for
researchers and clinicians to confidently evaluate the potential of ORM-10962 in their
respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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